[(1H-indol-5-yl)sulfamoyl]dimethylamine

• Molecular Formula: C10H13N3O2S
• Molecular Weight: 239.30 g/mol
• IUPAC Name: 5-(dimethylsulfamoylamino)-1H-indole
• InChI: InChI=1S/C10H13N3O2S/c1-13(2)16(14,15)12-9-3-4-10-8(7-9)5-6-11-10/h3-7,11-12H,1-2H3
• InChI Key: QSSSNOKXJYEBFO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1=CC2=C(C=C1)NC=C2

Description

[(1H-Indol-5-yl)sulfamoyl]dimethylamine is a sulfamoyl-substituted indole derivative characterized by a dimethylamine group attached to the sulfamoyl moiety at the 5-position of the indole ring.

Comparison with Similar Compounds

Key Observations:

Core Structure : The target compound shares the indole backbone with sumatriptan derivatives but differs in substituent chemistry. Sumatriptan analogs feature a methanesulfonamide group and ethylamine side chains, whereas [(1H-indol-5-yl)sulfamoyl]dimethylamine lacks the ethyl linker and instead has a direct sulfamoyl-dimethylamine group .

Substituent Impact :

• The bromophenyl analog () replaces the indole with a brominated benzene ring, likely reducing π-π stacking interactions critical for indole-based receptor binding .
• The isoindoline-dione derivative () introduces a bulky, electron-deficient aromatic system, which may alter solubility and steric interactions compared to the simpler indole core .

Pharmacological and Physicochemical Comparisons

While direct activity data for [(1H-indol-5-yl)sulfamoyl]dimethylamine are unavailable, inferences can be drawn from analogs:

• Sumatriptan Derivatives: These compounds exhibit high affinity for serotonin (5-HT₁B/₁D) receptors due to their indole-sulfonamide structure. The dimethylamino-N-oxide variant () shows reduced receptor binding compared to the parent drug, highlighting the sensitivity of bioactivity to substituent modifications .
• Isoindoline-dione Derivatives : Compounds like those in demonstrate improved stability in acidic environments due to the acetylated amine, suggesting that similar modifications in the target compound could enhance metabolic resistance .